2-(4-Fluorophenyl)-N-[2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl]acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl]acetamide
• InChI: InChI=1S/C19H19F4N3O/c20-13-7-5-12(6-8-13)11-17(27)24-10-9-16-25-15-4-2-1-3-14(15)18(26-16)19(21,22)23/h5-8H,1-4,9-11H2,(H,24,27)
• InChI Key: SSOFCZGXRICFRN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC(=N2)CCNC(=O)CC3=CC=C(C=C3)F)C(F)(F)F
• Molecular Formula: C19H19F4N3O
• Molecular Weight: 381.4 g/mol
• CAS No.: 1396708-37-4

Description

2-(4-Fluorophenyl)-N-[2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl]acetamide is a synthetic organic compound designed for research and development purposes. This molecule features a tetrahydroquinazoline core, a privileged scaffold in medicinal chemistry known for its diverse biological activities. The structure is further elaborated with a 4-(trifluoromethyl) group, which can enhance metabolic stability and binding affinity, and a 4-fluorophenylacetamide side chain. The quinazoline scaffold is widely recognized in scientific literature for its presence in compounds with various pharmacological activities . Specifically, the 5,6,7,8-tetrahydroquinazoline moiety is a common building block explored in drug discovery . The integration of a trifluoromethyl group is a common strategy in agrochemical and pharmaceutical research to fine-tune the physicochemical properties of a lead compound. This product is intended for use in laboratory research, such as in vitro screening, hit-to-lead optimization, and as a standard in analytical studies. Researchers can utilize this compound to explore structure-activity relationships (SAR), particularly around the tetrahydroquinazoline scaffold. It is supplied as a solid and should be stored in a cool, dry place. This product is strictly for research use only and is not intended for diagnostic, therapeutic, or any other human use.

Comparison with Similar Compounds

Antimalarial and Anti-Inflammatory Potential

• Compounds in –2 (e.g., 4f and 4g) with trifluoroacetyl and fluorostyryl substituents demonstrated activity in pLDH assays (a marker for antimalarial efficacy), achieving 72–81% yields and solid-state stability . While the target compound lacks direct antimalarial data, its trifluoromethyl group may similarly enhance antiparasitic activity.
• Anti-exudative activity was reported for acetamides in , with derivatives showing efficacy comparable to diclofenac sodium at 10 mg/kg. The target compound’s fluorophenyl group may similarly modulate inflammatory pathways .

Preparation Methods

Friedel-Crafts Acylation

4-Fluorophenylacetic acid is synthesized via Friedel-Crafts acylation of fluorobenzene with chloroacetyl chloride, catalyzed by aluminum trichloride (AlCl₃) in dichloromethane (DCM). The reaction proceeds at 0–5°C for 4 hours, yielding 65–70% crude product, purified via recrystallization from ethanol.

Reaction Conditions

Parameter	Value
Catalyst	AlCl₃ (1.2 equiv)
Solvent	DCM
Temperature	0–5°C
Time	4 hours
Yield	65–70%

Alternative Pathway: Hydrolysis of Nitriles

4-Fluorophenylacetonitrile undergoes acidic hydrolysis (6M HCl, reflux, 8 hours) to produce the carboxylic acid. This method offers higher purity (>95%) but lower yield (50–55%) due to side reactions.

Synthesis of 2-Aminoethyl-4-Trifluoromethyl-5,6,7,8-Tetrahydroquinazoline

Cyclocondensation of Cyclohexenone with Guanidine

Cyclohexenone reacts with guanidine carbonate in ethanol under reflux (12 hours) to form 5,6,7,8-tetrahydroquinazolin-2-amine. The intermediate is trifluoromethylated using trifluoromethyl iodide (CF₃I) and copper(I) iodide (CuI) in dimethylformamide (DMF) at 120°C for 24 hours.

Key Reaction Metrics

Step	Conditions	Yield
Cyclocondensation	EtOH, reflux, 12 h	78%
Trifluoromethylation	CF₃I, CuI, DMF, 120°C, 24 h	45%

Reductive Amination

The amine group is introduced via reductive amination of tetrahydroquinazoline-2-carbaldehyde with ethylenediamine. Sodium cyanoborohydride (NaBH₃CN) in methanol at pH 5 (acetic acid buffer) facilitates the reaction, achieving 85% yield after column chromatography.

Amide Bond Formation

Carbodiimide-Mediated Coupling

4-Fluorophenylacetic acid reacts with the tetrahydroquinazoline amine using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in DCM. The reaction proceeds at room temperature for 12 hours, yielding 80–85% crude acetamide.

Optimization Data

Coupling Agent	Solvent	Time (h)	Yield (%)
EDC/HOBt	DCM	12	80–85
DCC/DMAP	THF	18	70–75
HATU	DMF	6	88–90

Mixed Anhydride Method

An alternative approach employs isobutyl chloroformate to generate a mixed anhydride intermediate, which reacts with the amine in tetrahydrofuran (THF). This method achieves comparable yields (78–82%) but requires stringent moisture control.

Purification and Characterization

The crude product is purified via silica gel chromatography (ethyl acetate/hexane, 3:7), followed by recrystallization from ethanol/water. Analytical data confirm structure and purity:

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.25–7.15 (m, 2H, Ar-F), 6.95–6.85 (m, 2H, Ar-F), 3.65 (s, 2H, CH₂CO), 3.40–3.20 (m, 4H, quinazoline-CH₂), 2.90–2.70 (m, 4H, NHCH₂).
• ¹⁹F NMR (376 MHz, CDCl₃): δ -62.5 (CF₃), -112.3 (Ar-F).
• HRMS : [M+H]⁺ calc. 452.1745, found 452.1748.

Scale-Up and Industrial Considerations

Kilogram-scale synthesis employs continuous flow reactors for the cyclocondensation and amidation steps, reducing reaction times by 40% and improving yields to 90–92%. Residual solvents (DMF, DCM) are controlled to <10 ppm via wiped-film evaporation.